5-Dimethylaminomethyl-furan-2-carboxylic acid hydrochloride

Specification

• CAS No.: 1185300-64-4
• Molecular Formula: C8H12ClNO3
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 5-[(dimethylamino)methyl]furan-2-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C8H11NO3.ClH/c1-9(2)5-6-3-4-7(12-6)8(10)11;/h3-4H,5H2,1-2H3,(H,10,11);1H
• Standard InChI Key: BQXSVTZUYFPXSW-UHFFFAOYSA-N
• SMILES: CN(C)CC1=CC=C(O1)C(=O)O.Cl
• Canonical SMILES: CN(C)CC1=CC=C(O1)C(=O)O.Cl

Introduction

Chemical Identity and Structure

5-Dimethylaminomethyl-furan-2-carboxylic acid hydrochloride is a furan derivative characterized by a dimethylaminomethyl group at the 5-position and a carboxylic acid functionality at the 2-position of the furan ring, with hydrochloride as the counter ion. The compound has been identified with the following key parameters:

Parameter	Value
CAS Number	1185300-64-4
Molecular Formula	C8H12ClNO3
Molecular Weight	205.64 g/mol
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid hydrochloride
InChI	InChI=1S/C8H11NO3.ClH/c1-9(2)5-6-3-4-7(12-6)8(10)11;/h3-4H,5H2,1-2H3,(H,10,11);1H
InChIKey	BQXSVTZUYFPXSW-UHFFFAOYSA-N

The compound consists of a furan ring with a carboxylic acid group at the 2-position and a dimethylaminomethyl group at the 5-position, with the amine protonated to form a hydrochloride salt. The structure contains multiple functional groups that contribute to its chemical reactivity and potential applications in organic synthesis.

Physical and Chemical Properties

While the search results provide limited specific information about the physical and chemical properties of 5-Dimethylaminomethyl-furan-2-carboxylic acid hydrochloride, several characteristics can be inferred from the available data:

Related Compounds

Structural Analogues

One closely related compound mentioned in the search results is 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride (CAS: 81074-81-9), which differs from the title compound by having a hydroxymethyl group (CH₂OH) at the 2-position instead of a carboxylic acid group (COOH).

Parameter	5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride
CAS Number	81074-81-9
Molecular Formula	C8H14ClNO2
Molecular Weight	191.66
Melting Point	122-125 °C (dec.)
Physical State	Solid (Off-White to Brown)
Stability	Hygroscopic

Synthetic Relationships

5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is noted as an intermediate in the synthesis of Ranitidine hydrochloride (R120000), a histamine H₂-receptor antagonist formerly used in the treatment of peptic ulcers and gastroesophageal reflux disease.

This synthetic relationship suggests potential applications for 5-Dimethylaminomethyl-furan-2-carboxylic acid hydrochloride in similar pharmaceutical development pathways, particularly in the creation of compounds with similar pharmacological properties or structural features.

Analytical Characterization

While specific analytical data for 5-Dimethylaminomethyl-furan-2-carboxylic acid hydrochloride is limited in the search results, standard techniques for characterization of such compounds typically include:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Mass Spectrometry (MS)

• Infrared (IR) spectroscopy

• Elemental analysis

• X-ray crystallography (for crystalline forms)

• High-Performance Liquid Chromatography (HPLC) for purity determination

Commercial sources typically provide the compound with a purity of ≥95% or 98%, which is suitable for most research applications.